Cas no 2680728-08-7 (methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate)

• Product Name: methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate
• CAS No: 2680728-08-7
• MF: C₁₇H₂₃NO₆
• MW: 337.36762547493
• CID: 5622568
• PubChem ID: 165935623
• Update Time: 2025-10-05

methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(benzyloxy)carbonyl](2-hydroxyethyl)amino}oxane-4-carboxylate
• 2680728-08-7
• EN300-28296603
• methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate

• Inchi： 1S/C17H23NO6/c1-22-15(20)17(7-11-23-12-8-17)18(9-10-19)16(21)24-13-14-5-3-2-4-6-14/h2-6,19H,7-13H2,1H3
• InChI Key： GCGUETJJCQGMAY-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CC1)N(C(=O)OCC1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 337.15253745g/mol
• Monoisotopic Mass: 337.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.3Ų

Additional information on methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate

Comprehensive Overview of Methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate (CAS No. 2680728-08-7)

Methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate (CAS No. 2680728-08-7) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of oxane derivatives, which are increasingly studied for their potential in drug development and material science. The presence of both hydroxyethyl and benzyloxycarbonyl functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis intermediates like methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Researchers are particularly interested in its potential role in designing targeted drug delivery systems and bioactive scaffolds. The compound's unique structure allows for modifications that can enhance solubility, stability, and bioavailability—key factors in modern drug formulation.

From a synthetic perspective, CAS No. 2680728-08-7 is often utilized in peptide mimetics and heterocyclic chemistry. Its oxane ring provides a rigid framework, while the ester and amide functionalities offer sites for further derivatization. This dual reactivity aligns with current trends in green chemistry, where multifunctional intermediates reduce the need for excessive synthetic steps, minimizing waste and improving efficiency.

The compound's nomenclature, methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate, reflects its intricate structure. Breaking it down: the "methyl" ester group at the terminus ensures lipophilicity, while the "benzyloxycarbonyl" (Cbz) group is a classic protecting group in peptide synthesis. The "2-hydroxyethyl" moiety introduces hydrophilicity, balancing the molecule's physicochemical properties. Such design considerations are critical in structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery platforms.

Analytical characterization of methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for high-purity chemicals, a growing concern among manufacturers and end-users alike. Discussions in forums often highlight the need for reliable certificates of analysis (CoA) and batch-to-batch consistency—factors that this compound addresses through well-established synthetic protocols.

In the context of industrial applications, CAS No. 2680728-08-7 is gaining traction as a building block for specialty polymers and coatings. Its ability to form stable linkages under mild conditions makes it attractive for biodegradable materials, aligning with global sustainability goals. Searches for "eco-friendly chemical intermediates" frequently cite derivatives of oxane carboxylates as promising candidates.

To summarize, methyl 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}oxane-4-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted utility—from pharmaceutical research to sustainable materials—positions it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing challenges across diverse fields.